Cas no 1044765-40-3 (3-(4-chloro-3-fluorophenyl)piperidine)

• Product Name: 3-(4-chloro-3-fluorophenyl)piperidine
• CAS No: 1044765-40-3
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 5901402
• PubChem ID: 24904219
• Update Time: 2025-06-29

3-(4-chloro-3-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(4-chloro-3-fluorophenyl)-
• 3-(4-chloro-3-fluorophenyl)piperidine
• 1044765-40-3
• EN300-1986698
• CS-0304468

• Inchi： 1S/C11H13ClFN/c12-10-4-3-8(6-11(10)13)9-2-1-5-14-7-9/h3-4,6,9,14H,1-2,5,7H2
• InChI Key： PBDIPVUKFVDURO-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CC=C(Cl)C(F)=C2)C1

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 290.8±40.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Additional information on 3-(4-chloro-3-fluorophenyl)piperidine

Introduction to 3-(4-chloro-3-fluorophenyl)piperidine (CAS No. 1044765-40-3) in Modern Pharmaceutical Research

3-(4-chloro-3-fluorophenyl)piperidine, identified by the chemical abstracts service number 1044765-40-3, is a significant compound in the realm of pharmaceutical chemistry. This piperidine derivative features a chloro and fluoro-substituted aromatic ring, making it a versatile scaffold for medicinal chemists exploring novel therapeutic agents. The structural motif of this compound has garnered attention due to its potential in modulating biological pathways, particularly in the development of central nervous system (CNS) drugs and kinase inhibitors.

The 4-chloro-3-fluorophenyl moiety in 3-(4-chloro-3-fluorophenyl)piperidine plays a crucial role in determining its pharmacological properties. The presence of both chloro and fluoro substituents enhances lipophilicity and metabolic stability, which are critical factors for drug bioavailability and efficacy. Recent studies have highlighted the utility of such fluorinated aromatic rings in improving binding affinity to target proteins, a phenomenon attributed to the ability of fluorine to modulate electronic properties and steric interactions.

In the context of contemporary drug discovery, 3-(4-chloro-3-fluorophenyl)piperidine has been investigated as a precursor for several high-value pharmaceutical intermediates. Its structural framework is particularly relevant in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism and neurodegenerative diseases. For instance, derivatives of this compound have shown promise in preclinical trials as modulators of GABA-A receptors, which are implicated in anxiety disorders and epilepsy management.

One of the most compelling aspects of 3-(4-chloro-3-fluorophenyl)piperidine is its adaptability in medicinal chemistry. Researchers have leveraged its core structure to develop libraries of compounds with varying substituents, enabling high-throughput screening for new drug candidates. The chloro and fluoro groups serve as handles for further functionalization, allowing chemists to fine-tune pharmacokinetic profiles and target specificity. This flexibility has made it a staple in academic and industrial research labs focused on developing next-generation therapeutics.

The synthesis of 3-(4-chloro-3-fluorophenyl)piperidine typically involves multi-step organic reactions, starting from readily available aromatic precursors. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired piperidine ring system efficiently. These synthetic strategies not only improve yield but also minimize waste, aligning with green chemistry principles that are increasingly prioritized in pharmaceutical manufacturing.

Recent advances in computational chemistry have further enhanced the study of 3-(4-chloro-3-fluorophenyl)piperidine. Molecular modeling techniques predict its interaction with biological targets with high accuracy, enabling rational drug design. Such simulations have been instrumental in optimizing lead compounds before they enter costly and time-consuming clinical trials. The integration of machine learning algorithms has also accelerated the discovery process by identifying promising analogs based on structural fingerprints derived from large datasets.

The pharmacological potential of 3-(4-chloro-3-fluorophenyl)piperidine extends beyond CNS applications. Emerging research suggests its relevance in treating inflammatory diseases by modulating immune receptor signaling pathways. The unique electronic properties imparted by the chloro and fluoro substituents may enhance interactions with key enzymes like tyrosine kinases, which are aberrantly activated in various pathological conditions. This broadens its therapeutic scope and underscores its importance as a molecular building block.

In conclusion, 3-(4-chloro-3-fluorophenyl)piperidine (CAS No. 1044765-40-3) represents a cornerstone compound in modern pharmaceutical innovation. Its structural features offer unparalleled opportunities for designing drugs with improved efficacy and reduced side effects. As research continues to uncover new biological targets and synthetic methodologies, this compound will undoubtedly remain at the forefront of medicinal chemistry efforts aimed at addressing unmet medical needs.